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Compound Name: Bavisant

Cat. No.: B1667764 Get Quote

Application Notes and Protocols for Bavisant
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed recommendations and protocols for the proper

storage and handling of Bavisant powder and its prepared solutions. Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring the accuracy and

reproducibility of experimental results.

Introduction to Bavisant
Bavisant, also known as JNJ-31001074, is a potent and selective antagonist of the histamine

H3 receptor. It is an orally active, brain-penetrating small molecule that has been investigated

for its potential therapeutic effects in neurological and psychiatric disorders, including attention-

deficit hyperactivity disorder (ADHD).[1][2] As a benzamide derivative, its stability can be

influenced by environmental factors such as temperature, light, and the chemical properties of

the solvent.

Recommended Storage Conditions
Proper storage is essential to prevent the degradation of Bavisant. The following conditions

are recommended for the powder and prepared solutions.
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It is recommended to store Bavisant powder in a well-sealed container, protected from

moisture and light.

Table 1: Recommended Storage Conditions for Bavisant Powder

Storage Temperature Recommended Duration Notes

-20°C Up to 3 years Ideal for long-term storage.

4°C Up to 2 years
Suitable for short to medium-

term storage.

Room Temperature Short-term

Shipped at room temperature;

however, prolonged storage at

ambient temperatures is not

recommended.

Data sourced from supplier recommendations.[1]

Bavisant Solutions
For prepared solutions of Bavisant, it is critical to prevent degradation and repeated freeze-

thaw cycles.

Table 2: Recommended Storage Conditions for Bavisant Stock Solutions

Storage Temperature Recommended Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage of stock solutions.

-20°C Up to 1 month
Suitable for short-term storage

of working aliquots.

Data sourced from supplier recommendations.[1][3]
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Aliquoting: To avoid the detrimental effects of repeated freeze-thaw cycles, it is strongly

recommended to aliquot stock solutions into single-use volumes before freezing.

Light Protection: While specific data on the photosensitivity of Bavisant is not readily

available, it is good laboratory practice to protect solutions from direct light, as many

pharmaceuticals are light-sensitive.

Fresh Preparation: For critical in vivo experiments, it is advisable to use freshly prepared

working solutions on the same day.

Experimental Protocols
The following protocols provide detailed methodologies for the preparation of Bavisant stock

and working solutions.

Protocol for Preparation of a High-Concentration
Bavisant Stock Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

aqueous buffers for in vitro assays.

Materials:

Bavisant powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Procedure:

Equilibrate the Bavisant powder to room temperature before opening the container to

minimize moisture condensation.

Weigh the desired amount of Bavisant powder in a sterile tube.
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Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g.,

for a 100 mg/mL solution, add 10 µL of DMSO per 1 mg of Bavisant).

To aid dissolution, gently vortex the mixture and then place it in an ultrasonic bath until the

solution is clear and all solid has dissolved. Note that hygroscopic DMSO can negatively

impact solubility; therefore, using a fresh, unopened bottle of anhydrous DMSO is

recommended.

Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term use.

Protocol for Preparation of a Bavisant Working Solution
for In Vivo Studies
This protocol describes the preparation of a Bavisant solution suitable for oral administration in

animal studies.

Materials:

Bavisant powder

Dimethyl Sulfoxide (DMSO)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a stock solution of Bavisant in DMSO (e.g., 25 mg/mL) as described in Protocol

3.1.

In a sterile tube, add the required volume of the DMSO stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1667764?utm_src=pdf-body
https://www.benchchem.com/product/b1667764?utm_src=pdf-body
https://www.benchchem.com/product/b1667764?utm_src=pdf-body
https://www.benchchem.com/product/b1667764?utm_src=pdf-body
https://www.benchchem.com/product/b1667764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add PEG300 to the tube. For a final solution with 10% DMSO and 40% PEG300, you would

add 4 volumes of PEG300 for every 1 volume of the DMSO stock solution. Mix thoroughly.

Add Tween-80 to the mixture. For a final concentration of 5% Tween-80, add 0.5 volumes of

Tween-80. Mix until the solution is homogeneous.

Finally, add saline to reach the desired final volume. For a final solution with 45% saline, add

4.5 volumes of saline.

The final solvent composition will be approximately: 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.

This protocol should yield a clear solution with a Bavisant solubility of at least 2.5 mg/mL.

It is recommended to prepare this working solution fresh on the day of the experiment.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key conceptual frameworks related to the handling and

application of Bavisant.
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Caption: Decision tree for Bavisant storage.
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Caption: Workflow for Bavisant solution preparation.
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Safety and Handling
As with any chemical compound, appropriate safety precautions should be taken when

handling Bavisant powder and solutions.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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